Cas no 1207042-01-0 (N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide)

N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
- 3(2H)-Benzoxazoleacetamide, N-(3-methyl-5-isothiazolyl)-2-oxo-
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- Inchi: 1S/C13H11N3O3S/c1-8-6-12(20-15-8)14-11(17)7-16-9-4-2-3-5-10(9)19-13(16)18/h2-6H,7H2,1H3,(H,14,17)
- InChI Key: WTAPQJFOTAEWKB-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2N(CC(NC2SN=C(C)C=2)=O)C1=O
Experimental Properties
- Density: 1.486±0.06 g/cm3(Predicted)
- pka: 12.38±0.70(Predicted)
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5871-3538-3mg |
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide |
1207042-01-0 | 90%+ | 3mg |
$94.5 | 2023-05-20 | |
Life Chemicals | F5871-3538-1mg |
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide |
1207042-01-0 | 1mg |
$81.0 | 2023-09-09 | ||
Life Chemicals | F5871-3538-2mg |
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide |
1207042-01-0 | 90%+ | 2mg |
$88.5 | 2023-05-20 | |
Life Chemicals | F5871-3538-2μmol |
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide |
1207042-01-0 | 90%+ | 2μl |
$85.5 | 2023-05-20 | |
Life Chemicals | F5871-3538-4mg |
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide |
1207042-01-0 | 90%+ | 4mg |
$99.0 | 2023-05-20 |
N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Related Literature
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Alexis Perea,Karim Zaghib,Daniel Bélanger J. Mater. Chem. A, 2015,3, 2776-2783
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
Additional information on N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
N-(3-Methyl-1,2-Thiazol-5-Yl)-2-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Acetamide: A Comprehensive Overview
The compound N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide, identified by the CAS number 1207042-01-0, is a sophisticated organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a unique combination of heterocyclic rings, namely the 1,2-thiazole and 1,3-benzoxazole moieties. These structural elements contribute to its intriguing chemical properties and biological activities.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The presence of the 1,2-thiazole ring in this molecule is particularly noteworthy due to its known ability to enhance bioavailability and stability in biological systems. Additionally, the 1,3-benzoxazole moiety is recognized for its potential as a scaffold in medicinal chemistry. The combination of these two rings in a single molecule creates a platform for diverse interactions with biological targets.
One of the most promising aspects of this compound is its potential as a therapeutic agent. Researchers have explored its activity against various enzymes and receptors that are implicated in diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that this compound exhibits selective inhibition of certain kinases involved in cell proliferation and survival pathways. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drugs.
The synthesis of N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide involves a multi-step process that combines principles from organic synthesis and catalysis. The use of transition metal catalysts has been instrumental in achieving high yields and purity levels during the synthesis. Furthermore, green chemistry approaches have been integrated into the synthetic protocol to reduce environmental impact and improve sustainability.
In terms of applications beyond therapeutics, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent experiments have demonstrated that incorporating this compound into MOFs enhances their porosity and selectivity for specific gas molecules.
The structural versatility of this compound also extends to its optical properties. Studies utilizing UV-vis spectroscopy have revealed that it exhibits strong absorption bands in the visible region due to conjugation within the aromatic systems. This property makes it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Current research is focused on optimizing its electronic properties for these applications.
In conclusion, N-(3-methyl-1,2-thiazol-5-y)-yl)-... represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable asset in both academic research and industrial development.
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